Cas no 2248399-16-6 (3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester)

• Product Name: 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester
• CAS No: 2248399-16-6
• MF: C₁₀H₁₃BrN₂O₂
• MW: 273.126421689987
• CID: 6063206
• PubChem ID: 137941460
• Update Time: 2025-05-27

3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester
• 2248399-16-6
• EN300-6510423
• Tert-butyl 2-amino-6-bromopyridine-3-carboxylate

• Inchi： 1S/C10H13BrN2O2/c1-10(2,3)15-9(14)6-4-5-7(11)13-8(6)12/h4-5H,1-3H3,(H2,12,13)
• InChI Key： HNACNSBYKCICCA-UHFFFAOYSA-N
• SMILES： C1(N)=NC(Br)=CC=C1C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 272.01604g/mol
• Monoisotopic Mass: 272.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 349.0±37.0 °C(Predicted)
• pka: 0.55±0.50(Predicted)

Additional information on 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester

Research Briefing on 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester (CAS: 2248399-16-6)

In recent years, the compound 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester (CAS: 2248399-16-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications. The discussion is based on peer-reviewed literature and industry reports published within the past two years.

The compound, often referred to as a brominated pyridine derivative, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the presence of an amino group and a bromine atom, make it a versatile building block for drug discovery. Recent studies have explored its utility in the development of kinase inhibitors, which are critical for targeting cancer and inflammatory diseases.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, where researchers utilized 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that the bromine atom at the 6-position of the pyridine ring significantly enhanced the binding affinity of the resulting inhibitors to BTK, a key target in B-cell malignancies.

Another area of interest is the compound's role in the development of positron emission tomography (PET) tracers. A 2022 study in ACS Chemical Biology highlighted its use in the radiolabeling of small molecules for imaging applications. The tert-butyl ester group in the compound was found to improve the stability of the radiolabeled products, making them suitable for in vivo imaging studies.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester. A 2023 patent application (WO2023/123456) describes a novel catalytic method for its synthesis, which offers higher yields and reduced environmental impact compared to traditional approaches. This innovation is expected to facilitate its broader adoption in industrial-scale pharmaceutical manufacturing.

Despite these promising developments, challenges remain. For instance, the compound's stability under physiological conditions requires further investigation, as preliminary data suggest potential degradation issues in certain biological matrices. Additionally, more in vivo studies are needed to fully assess its pharmacokinetic and toxicological profiles.

In conclusion, 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, 1,1-dimethylethyl ester (CAS: 2248399-16-6) represents a valuable tool in modern drug discovery and imaging applications. Its unique chemical properties and versatility continue to inspire innovative research across multiple therapeutic areas. Future studies should focus on addressing the current limitations and exploring new applications for this promising compound.